Cas no 71897-08-0 ()

71897-08-0 structure
structure
Product name:
CAS No:71897-08-0
MF:C15H12N2O
MW:236.268583297729
CID:6647482
PubChem ID:20312315

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C15H12N2O/c1-18-12-6-4-5-11(9-12)15-10-16-13-7-2-3-8-14(13)17-15/h2-10H,1H3
    • InChI Key: HXUMKKDSNHQVRG-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)C1C=NC2C=CC=CC=2N=1

Computed Properties

  • Exact Mass: 236.094963011g/mol
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 35Ų

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